Cas no 33743-96-3 (1-Propanone,1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl)-)

• Product Name: 1-Propanone,1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl)-
• CAS No: 33743-96-3
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 305342
• PubChem ID: 36303
• Update Time: 2025-07-19

1-Propanone,1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl)-
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one
• 1-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-3-(3-phenyl-pyrrolidin-1-yl)-propan-1-one
• piroxan
• PROROXAN
• Proroxan [INN]
• Proroxanum [INN-Latin]
• T5WT3QN49G
• AKOS017259281
• 1-Propanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl)-
• 33743-96-3
• NCGC00160665-02
• HMS1617G22
• CBMicro_014662
• Proroxanum
• CAS-33743-96-3
• PROROXAN [MART.]
• 1-(1,4-BENZODIOXAN-6-YL)-3-(3-PHENYL-1-PYRROLIDINYL)-1-PROPANONE
• DTXCID7026285
• CB13089
• NCGC00160665-01
• Tox21_111970_1
• SCHEMBL613275
• AB00451397-11
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenylpyrrolidino)propan-1-one;hydrochloride
• BDBM96595
• Oprea1_693452
• 1-PROPANONE, 1-(1,4-BENZODIOXAN-6-YL)-3-(3-PHENYL-1-PYRROLIDINYL)-
• AB00451397-14
• PROROXAN [WHO-DD]
• cid_36302
• DTXSID9046285
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one;hydrochloride
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl)-1-propanone;hydrochloride
• Oprea1_108950
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one
• Tox21_111970
• CHEMBL1395610
• AKOS000518247
• Q27289710
• A919024
• SMSF0004995
• UNII-T5WT3QN49G

• MDL： MFCD00376746
• Inchi： 1S/C21H23NO3/c23-19(17-6-7-20-21(14-17)25-13-12-24-20)9-11-22-10-8-18(15-22)16-4-2-1-3-5-16/h1-7,14,18H,8-13,15H2
• InChI Key： GZIISXIDAZYOLI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)OCCO2)CCN1CCC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 337.16800
• Monoisotopic Mass: 337.167794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 3.2

Experimental Properties

• Density: 1.178
• Boiling Point: 518°Cat760mmHg
• Flash Point: 267.1°C
• Refractive Index: 1.586
• PSA: 38.77000
• LogP: 3.45800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-Propanone,1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl)-

Professional Introduction to Compound with CAS No. 33743-96-3 and Product Name: 1-Propanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl)

The compound with the CAS number 33743-96-3 and the product name 1-Propanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl) represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their unique structural features and potential biological activities. The presence of both benzodioxin and pyrrolidinyl moieties in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of polyfunctionalized molecules in modulating complex biological pathways. The structural framework of 1-Propanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl) incorporates elements that are known to enhance binding affinity and selectivity. Specifically, the benzodioxin moiety is a well-known pharmacophore that has been extensively studied for its role in various therapeutic applications. Its ability to engage with biological receptors through hydrophobic interactions and hydrogen bonding has made it a valuable component in the design of novel bioactive molecules.

On the other hand, the pyrrolidinyl group adds another layer of complexity to the molecule. Pyrrolidine derivatives are known for their versatility in drug design, often serving as key structural elements in small-molecule drugs due to their ability to mimic natural amino acid residues and facilitate optimal binding interactions. The combination of these two heterocyclic systems in 1-Propanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl) suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

In the context of current research, this compound has been explored for its potential pharmacological effects. Studies have indicated that molecules containing the benzodioxin scaffold may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and metabolic diseases. The presence of the pyrrolidinyl group further extends these possibilities by introducing additional binding pockets that could be targeted for enhanced efficacy. Preliminary in vitro studies have shown promising results regarding its interaction with various enzymes and receptors, suggesting a broad spectrum of potential applications.

The synthesis of 1-Propanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl) involves a series of well-established organic transformations that highlight the synthetic versatility of this class of compounds. The formation of the benzodioxin core typically involves cyclization reactions under controlled conditions, while the introduction of the pyrrolidinyl group can be achieved through nucleophilic substitution or condensation reactions. These synthetic strategies not only provide access to this specific compound but also offer a platform for generating related derivatives with tailored biological properties.

One of the key challenges in working with such complex molecules is optimizing their pharmacokinetic profiles. The presence of multiple functional groups necessitates careful consideration of factors such as solubility, metabolic stability, and distribution within biological systems. Advances in computational chemistry have enabled researchers to predict these properties with greater accuracy, allowing for more efficient design and synthesis of bioactive molecules. By leveraging these tools alongside traditional experimental approaches, scientists can accelerate the discovery process and bring compounds like 1-Propanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl) closer to clinical application.

Another area of interest is the potential role of this compound in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic conditions. The unique structural features of benzodioxin derivatives have been implicated in their ability to interact with inflammatory mediators and signaling pathways. By targeting these pathways selectively, compounds like 1-Propanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenyl-1-pyrrolidinyl) may offer therapeutic benefits without causing undue side effects.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring the potential of this compound. Predictive models can identify novel molecular interactions and optimize lead structures based on large datasets derived from experimental results. This approach allows researchers to screen vast libraries of compounds efficiently and identify those with the highest likelihood of success. As such tools continue to evolve, they will play an increasingly important role in translating basic research findings into tangible therapeutic interventions.

In conclusion,33743-96-3 is a representative example of how intricate molecular structures can be leveraged to develop novel bioactive compounds with significant therapeutic potential. The combination of benzodioxin and pyrrolidinyl moieties provides a rich scaffold for further exploration in chemical biology and pharmaceutical research. With ongoing advancements in synthetic chemistry, computational methods,and high-throughput screening technologies,this compound holds promise as a lead structure or building block for future drug development efforts aimed at addressing complex diseases.